Cas no 2694722-07-9 (2-bromo-4-methoxy-N-methyl-6-nitroaniline)

• Product Name: 2-bromo-4-methoxy-N-methyl-6-nitroaniline
• CAS No: 2694722-07-9
• MF: C₈H₉BrN₂O₃
• MW: 261.072661161423
• MDL: MFCD34181121
• CID: 5614369
• PubChem ID: 143375864
• Update Time: 2025-06-13

2-bromo-4-methoxy-N-methyl-6-nitroaniline Chemical and Physical Properties

Names and Identifiers

• 2694722-07-9
• 2-bromo-4-methoxy-N-methyl-6-nitroaniline
• EN300-33048075

• MDL： MFCD34181121
• Inchi： 1S/C8H9BrN2O3/c1-10-8-6(9)3-5(14-2)4-7(8)11(12)13/h3-4,10H,1-2H3
• InChI Key： LCRPOZGMXZLILB-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1NC)[N+](=O)[O-])OC

Computed Properties

• Exact Mass: 259.97965g/mol
• Monoisotopic Mass: 259.97965g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 67.1Ų

Additional information on 2-bromo-4-methoxy-N-methyl-6-nitroaniline

Comprehensive Overview of 2-Bromo-4-methoxy-N-methyl-6-nitroaniline (CAS No. 2694722-07-9)

2-Bromo-4-methoxy-N-methyl-6-nitroaniline (CAS No. 2694722-07-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This nitroaniline derivative is characterized by its unique molecular structure, which includes a bromo substituent, a methoxy group, and a nitro group, making it a versatile intermediate in synthetic chemistry. Researchers are particularly interested in its potential applications in drug discovery, owing to its ability to serve as a building block for more complex molecules.

In recent years, the demand for 2-bromo-4-methoxy-N-methyl-6-nitroaniline has increased due to its role in the development of novel heterocyclic compounds. These compounds are often explored for their biological activities, such as antimicrobial or anti-inflammatory properties. The compound’s CAS number 2694722-07-9 is frequently searched in academic databases and chemical supplier catalogs, reflecting its growing importance in industrial and academic labs.

One of the key trends driving interest in this compound is the rise of green chemistry and sustainable synthesis methods. Scientists are investigating how 2-bromo-4-methoxy-N-methyl-6-nitroaniline can be synthesized using eco-friendly catalysts or solvent-free conditions. This aligns with broader industry efforts to reduce environmental impact while maintaining high yields and purity. Additionally, the compound’s nitroaniline core is a subject of computational chemistry studies, where researchers use AI-driven molecular modeling to predict its reactivity and optimize synthetic pathways.

The compound’s methoxy and nitro functional groups contribute to its electronic properties, making it a candidate for materials science applications. For instance, it could be used in the design of organic semiconductors or photocatalysts, which are critical for renewable energy technologies. Searches for "nitroaniline derivatives in optoelectronics" or "bromo-substituted anilines for catalysis" highlight the interdisciplinary relevance of this molecule.

Quality control and analytical methods for 2-bromo-4-methoxy-N-methyl-6-nitroaniline are also a focus area. Techniques like HPLC, NMR spectroscopy, and mass spectrometry are essential for verifying its purity and stability. Suppliers and researchers often inquire about "CAS 2694722-07-9 purity standards" or "storage conditions for nitroaniline compounds," underscoring the need for precise handling protocols.

In summary, 2-bromo-4-methoxy-N-methyl-6-nitroaniline (CAS No. 2694722-07-9) is a multifaceted compound with expanding applications in pharmaceuticals, agrochemicals, and materials science. Its structural features and reactivity continue to inspire innovative research, particularly in sustainable chemistry and advanced material design. As interest grows, so does the need for high-quality synthesis and characterization data, ensuring its safe and effective use across industries.